Cas no 62935-23-3 (2-Propenoic acid, 3,3-difluoro-2-(trifluoromethyl)-, butyl ester)

• Product Name: 2-Propenoic acid, 3,3-difluoro-2-(trifluoromethyl)-, butyl ester
• CAS No: 62935-23-3
• MF: C₈H₉F₅O₂
• MW: 232.147880315781
• CID: 428638
• PubChem ID: 71381801
• Update Time: 2025-04-19

2-Propenoic acid, 3,3-difluoro-2-(trifluoromethyl)-, butyl ester Chemical and Physical Properties

Names and Identifiers

• 2-Propenoic acid, 3,3-difluoro-2-(trifluoromethyl)-, butyl ester
• butyl 3,3-difluoro-2-(trifluoromethyl)prop-2-enoate
• DTXSID20804224
• VTRJBGXDGGHPEU-UHFFFAOYSA-N
• 62935-23-3

• Inchi： 1S/C8H9F5O2/c1-2-3-4-15-7(14)5(6(9)10)8(11,12)13/h2-4H2,1H3
• InChI Key： VTRJBGXDGGHPEU-UHFFFAOYSA-N
• SMILES： FC(/C(=C(\F)/F)/C(=O)OCCCC)(F)F

Computed Properties

• Exact Mass: 232.05227
• Monoisotopic Mass: 232.05227034g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 252
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 26.3